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tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate Documentation Hub

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  • Product: tert-Butyl (3S,4R)-6-Chloro-3,5-dihydroxyhexanoate
  • CAS: 404958-68-5

Core Science & Biosynthesis

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Protocols & Analytical Methods

Method

Application Notes & Protocols: Catalytic Hydrogenation for Statin Side-Chain Synthesis

Abstract The stereochemically complex (3R, 5S)-dihydroxyheptanoic acid side-chain is the pharmacophoric cornerstone of synthetic HMG-CoA reductase inhibitors, or "statins"[1][2]. Its precise stereochemistry is paramount...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The stereochemically complex (3R, 5S)-dihydroxyheptanoic acid side-chain is the pharmacophoric cornerstone of synthetic HMG-CoA reductase inhibitors, or "statins"[1][2]. Its precise stereochemistry is paramount for effective enzyme inhibition and therapeutic efficacy in lowering cholesterol[2]. This guide provides an in-depth exploration of the primary catalytic hydrogenation and reduction methodologies employed in the synthesis of this critical chiral synthon. We will dissect the mechanistic underpinnings, practical advantages, and detailed protocols for homogeneous, heterogeneous, and biocatalytic approaches. This document is intended for researchers, chemists, and process development professionals engaged in pharmaceutical synthesis, offering both foundational knowledge and actionable experimental procedures.

The Synthetic Challenge: Mastering Stereocontrol

The synthesis of statins like atorvastatin, rosuvastatin, and pitavastatin hinges on the efficient and stereoselective construction of their shared side-chain. The core challenge lies in establishing the two non-adjacent chiral centers at the C3 and C5 positions with a specific syn-diol relationship. Catalytic reduction of a prochiral ketone precursor, typically a β-ketoester or a β,δ-diketoester, has emerged as the most powerful strategy to install this stereochemistry with high fidelity.

Statin_Challenge Figure 1: Core Synthetic Strategy Prochiral Prochiral Precursor (e.g., β-Ketoester) Reduction Key Stereoselective Reduction Step (Catalytic Hydrogenation) Prochiral->Reduction H₂ or H⁻ source Synthon Chiral syn-Diol Synthon ((3R, 5S)-Configuration) Reduction->Synthon High ee/de Statin Final Statin API Synthon->Statin Elaboration

Figure 1: Core Synthetic Strategy for the Statin Side-Chain.

The choice of catalytic system—be it a soluble metal complex, a solid-supported catalyst, or an enzyme—profoundly impacts the reaction's efficiency, selectivity, cost, and environmental footprint.

Homogeneous Asymmetric Hydrogenation

Homogeneous catalysis, where the catalyst exists in the same phase as the reactants, offers unparalleled activity and selectivity due to its well-defined, tunable molecular structure. Chiral transition metal complexes, particularly those of Ruthenium (Ru), Rhodium (Rh), and Iridium (Ir), are the workhorses in this domain[3][4].

Mechanistic Principle & Causality

The efficacy of these catalysts stems from the coordination of a prochiral substrate (e.g., a β-ketoester) to a chiral metal center. The chiral environment is created by sophisticated diphosphine ligands, such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl). This ligand's C₂ symmetry creates a chiral pocket that forces the substrate to bind in a specific orientation. The subsequent delivery of hydrogen from the metal to the carbonyl face is thus highly directed, leading to the formation of one enantiomer in significant excess.

For the synthesis of the statin side-chain, the asymmetric hydrogenation of a γ-heteroatom substituted β-keto ester is a common industrial route. Ru-based catalysts have proven exceptionally effective for this transformation.

Protocol: Ru-Catalyzed Asymmetric Hydrogenation of a β-Ketoester

This protocol is a representative example adapted from methodologies for synthesizing γ-substituted-β-hydroxy esters, key intermediates for statins.

Objective: To synthesize an enantiomerically enriched β-hydroxy ester via Ru-catalyzed asymmetric hydrogenation.

Materials:

  • Substrate: Ethyl 4-chloro-3-oxobutanoate

  • Catalyst Precursor: [RuCl₂(p-cymene)]₂

  • Ligand: (S)-BINAP

  • Solvent: Anhydrous, degassed Methanol (MeOH)

  • Hydrogen Source: High-purity H₂ gas (≥99.99%)

  • Base (optional, for catalyst activation): Sodium Ethoxide (NaOEt)

Equipment:

  • High-pressure autoclave (e.g., Parr reactor) equipped with a magnetic stir bar, pressure gauge, and gas inlet/outlet.

  • Schlenk line or glovebox for inert atmosphere operations.

  • Standard laboratory glassware.

Procedure:

  • Catalyst Preparation (In-situ):

    • In a glovebox or under a nitrogen atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 mol eq) and (S)-BINAP (0.0055 mol eq) to a Schlenk flask.

    • Add degassed methanol (approx. 20 mL for a 10 mmol scale reaction).

    • Stir the mixture at room temperature for 1-2 hours until a clear, homogeneous solution is formed. This step forms the active catalyst complex.

  • Reaction Setup:

    • Charge the autoclave with the substrate, ethyl 4-chloro-3-oxobutanoate (1.0 eq).

    • Using a cannula, transfer the prepared catalyst solution into the autoclave under a positive pressure of nitrogen.

    • Seal the autoclave securely.

  • Hydrogenation:

    • Purge the autoclave by pressurizing with H₂ gas to ~10 atm and then venting, repeating this cycle 3-5 times to remove all air.

    • Pressurize the reactor to the desired pressure (e.g., 50 atm H₂).

    • Begin vigorous stirring and heat the reaction to the target temperature (e.g., 50 °C).

    • Monitor the reaction progress by observing the pressure drop. The reaction is typically complete within 12-24 hours.

  • Work-up and Isolation:

    • Cool the reactor to room temperature and carefully vent the excess H₂ gas.

    • Purge the reactor with nitrogen.

    • Open the reactor and concentrate the reaction mixture under reduced pressure to remove the methanol.

    • The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

  • Analysis:

    • Determine the chemical purity and yield.

    • Measure the enantiomeric excess (ee) using chiral HPLC analysis.

Homogeneous_Workflow Figure 2: Homogeneous Hydrogenation Workflow cluster_prep Catalyst Preparation (Inert) cluster_reaction High-Pressure Reaction cluster_workup Isolation & Analysis Precursor [RuCl₂(p-cymene)]₂ + (S)-BINAP Active_Cat Active Ru-(S)-BINAP Catalyst Precursor->Active_Cat Solvent_A Degassed MeOH Solvent_A->Active_Cat Autoclave Charge Autoclave (Substrate + Catalyst Soln) Active_Cat->Autoclave Purge Purge with H₂ Autoclave->Purge Pressurize Pressurize & Heat (e.g., 50 atm, 50 °C) Purge->Pressurize Vent Vent & Concentrate Pressurize->Vent Reaction Complete Purify Column Chromatography Vent->Purify Analyze Chiral HPLC (ee%) Purify->Analyze

Figure 2: General Workflow for Homogeneous Asymmetric Hydrogenation.

Heterogeneous Catalytic Hydrogenation

Heterogeneous catalysts, which are in a different phase from the reactants (typically a solid catalyst in a liquid/gas mixture), are highly valued in industry for their ease of separation and recyclability[5][6]. While achieving the same level of enantioselectivity as homogeneous systems can be challenging, they are indispensable for specific transformations.

Principle and Application

In statin synthesis, heterogeneous catalysts like Raney Nickel (Raney Ni) or Palladium on Carbon (Pd/C) are not typically used for the primary asymmetric ketone reduction. Instead, they are employed for robust, high-yielding reductions of other functional groups. For instance, in certain synthetic routes for the atorvastatin side-chain, a nitro or oxime group is reduced to a primary amine[7]. This approach relies on diastereoselective reduction or resolution at a different stage to set the stereochemistry.

The principle involves the adsorption of the substrate and hydrogen onto the catalyst's active surface, where the reaction occurs. The product then desorbs back into the solution.

Protocol: Raney® Ni Hydrogenation for Amine Synthesis

This protocol describes the reduction of a nitro group to an amine, a key step in some atorvastatin intermediate syntheses[7].

Objective: To reduce a nitroethyl group to an aminoethyl group using Raney® Ni.

Materials:

  • Substrate: tert-butyl [(4R,6R)-2,2-dimethyl-6-(2-nitroethyl)-1,3-dioxan-4-yl]acetate

  • Catalyst: Raney® Ni (50% slurry in water, activated)

  • Solvent: Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen Source: H₂ gas

Equipment:

  • Hydrogenation apparatus (Parr shaker or stirred autoclave).

  • Filtration setup with Celite® to safely remove the pyrophoric catalyst.

Procedure:

  • Catalyst Preparation:

    • Carefully wash the commercial Raney® Ni slurry with deionized water and then with the reaction solvent (e.g., MeOH) to remove residual water and base. Caution: Raney® Ni is pyrophoric when dry and must be handled as a slurry under liquid at all times.

  • Reaction Setup:

    • To the hydrogenation vessel, add the substrate and the solvent (MeOH).

    • Under a gentle stream of nitrogen, carefully add the washed Raney® Ni slurry (typically 10-20% by weight of the substrate).

    • Seal the vessel.

  • Hydrogenation:

    • Purge the system with nitrogen, followed by several H₂ purges.

    • Pressurize the vessel with H₂ (e.g., 3-5 atm) and begin vigorous stirring or shaking at room temperature.

    • Monitor the reaction by H₂ uptake. The reaction is usually complete in 2-6 hours.

  • Work-up and Catalyst Removal:

    • Vent the excess H₂ and purge the vessel with nitrogen.

    • Crucial Safety Step: The catalyst must be filtered while wet to prevent ignition. Set up a pad of Celite® in a Büchner funnel and wet it with the reaction solvent.

    • Filter the reaction mixture through the Celite® pad. Wash the pad thoroughly with more solvent. The filtrate contains the product.

    • The filtered catalyst on the Celite® pad should be quenched immediately by slowly adding a large volume of water before disposal.

  • Isolation:

    • Concentrate the filtrate under reduced pressure to yield the crude amino product, which is often pure enough for the next step or can be purified further if necessary.

Biocatalysis: The Green Chemistry Frontier

Biocatalysis leverages enzymes to perform chemical transformations with unparalleled selectivity under mild, environmentally benign conditions[8][9]. For statin side-chain synthesis, ketoreductases (KREDs) have become a dominant technology, offering a "green" and highly efficient alternative to traditional chemical methods[10][11].

Principle: Enzymatic Precision and Cofactor Recycling

KREDs are enzymes that catalyze the stereospecific reduction of ketones to alcohols. They use a cofactor, typically NADPH or NADH, as the hydride source. The enzyme's intricate three-dimensional active site binds the substrate in a highly specific orientation, ensuring hydrogen is delivered to only one face of the carbonyl, resulting in exceptionally high enantiomeric and diastereomeric excess (often >99.5% ee)[10].

A key challenge is the high cost of the cofactor. This is overcome by using a cofactor regeneration system. A second enzyme, such as glucose dehydrogenase (GDH), is added along with a cheap sacrificial substrate like glucose. The GDH oxidizes glucose, simultaneously reducing the oxidized cofactor (NADP⁺) back to its active NADPH form, allowing a small, catalytic amount of the cofactor to be used for many turnovers.

Biocatalysis_Cycle Figure 3: Biocatalytic Reduction with Cofactor Regeneration Substrate β-Ketoester (Substrate) KRED KRED Substrate->KRED Product syn-Hydroxyester (Product) KRED->Product NADP NADP⁺ (Oxidized Cofactor) KRED->NADP NADPH NADPH (Active Cofactor) NADPH->KRED H⁻ GDH GDH NADP->GDH Recycled Glucose Glucose Glucose->GDH Gluconolactone Glucono-δ-lactone GDH->NADPH GDH->Gluconolactone

Figure 3: Biocatalytic Reduction with Cofactor Regeneration.
Protocol: KRED-Catalyzed Reduction of a Statin Intermediate

This protocol is a generalized procedure based on established green-by-design processes for atorvastatin intermediates[10].

Objective: To stereoselectively reduce ethyl-4-chloroacetoacetate to (S)-ethyl-4-chloro-3-hydroxybutyrate.

Materials:

  • Substrate: Ethyl-4-chloroacetoacetate

  • Biocatalyst: A suitable ketoreductase (KRED), often supplied as a lyophilized powder or immobilized on a solid support.

  • Cofactor Regeneration System:

    • Glucose Dehydrogenase (GDH)

    • D-Glucose

    • NADP⁺ (catalytic amount)

  • Buffer: Potassium phosphate buffer (e.g., 100 mM, pH 7.0).

  • Solvent (for extraction): Methyl tert-butyl ether (MTBE) or Ethyl acetate.

Equipment:

  • Jacketed glass reactor with overhead stirring and pH control (pH-stat).

  • Standard laboratory glassware.

Procedure:

  • Reaction Setup:

    • To the jacketed reactor, add the potassium phosphate buffer and D-glucose (e.g., 1.1 eq).

    • Add the catalytic amount of NADP⁺.

    • Add the KRED and GDH enzymes. Stir gently at a controlled temperature (e.g., 25-30 °C) until all solids are dissolved.

    • The pH of the solution may need to be adjusted to the optimal range for the enzymes (e.g., pH 7.0) using a dilute acid or base.

  • Substrate Addition:

    • Slowly add the substrate, ethyl-4-chloroacetoacetate, to the enzyme solution. For high concentrations, a fed-batch approach is often used to avoid substrate inhibition of the enzymes.

  • Reaction Monitoring:

    • Maintain the temperature and pH throughout the reaction. The oxidation of glucose to gluconic acid will cause the pH to drop, which should be automatically neutralized by the addition of a base (e.g., NaOH) via the pH-stat.

    • Monitor the reaction progress by taking small aliquots and analyzing them by GC or HPLC. The reaction is typically complete within 8-24 hours.

  • Work-up and Isolation:

    • Once the reaction is complete, terminate it by adding a water-immiscible organic solvent like MTBE.

    • Stir the mixture vigorously for 15-30 minutes to extract the product into the organic layer.

    • Separate the organic layer. The aqueous layer, containing the enzymes and salts, can be extracted again to maximize recovery.

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

  • Analysis:

    • The product is often obtained with >95% chemical purity and >99.5% ee, frequently requiring no further purification.

Comparative Analysis of Methodologies

The selection of a synthetic method depends on a balance of factors including cost, scale, required purity, and environmental considerations.

FeatureHomogeneous CatalysisHeterogeneous CatalysisBiocatalysis (KRED)
Catalyst Soluble Metal-Ligand Complex (e.g., Ru-BINAP)Solid Support (e.g., Raney® Ni, Pd/C)Enzyme (Ketoreductase)
Selectivity Very High (90-99% ee)Variable; often used for non-chiral reductionsExceptional (>99.5% ee)
Conditions Moderate to High Pressure (10-100 atm H₂), Elevated Temp (25-80 °C)Low to High Pressure, Room Temp to High TempAtmospheric Pressure, Room Temp (20-40 °C), Aqueous Buffer (pH 6-8)
Advantages High turnover, excellent selectivity, well-understood mechanisms.Easy catalyst removal & recycling, robust, good for simple reductions.Unmatched selectivity, mild & safe conditions, "green" process, minimal byproducts.
Disadvantages Costly ligands & metals, difficult product/catalyst separation, potential metal contamination.Lower selectivity for chiral centers, can be pyrophoric (Raney Ni), harsh conditions may be needed.Enzyme stability can be limited, substrate inhibition possible, requires process optimization.
Industrial Scale Widely used for asymmetric synthesis.Extensively used for bulk reductions.Increasingly the method of choice for chiral alcohol synthesis.

Conclusion

The synthesis of the statin side-chain is a testament to the power of modern catalytic chemistry. While early syntheses relied on classical resolutions or stoichiometric chiral reagents, the field has decisively shifted towards catalytic methods. Homogeneous asymmetric hydrogenation provides a rapid, highly selective, and scalable route, forming the backbone of many industrial processes. Heterogeneous catalysis maintains its crucial role for robust, cost-effective reductions of non-chiral functional groups.

However, the future of statin side-chain synthesis is increasingly shaped by biocatalysis . The exceptional selectivity, operational safety, and environmental credentials of enzymes like KREDs align perfectly with the pharmaceutical industry's drive for sustainable and efficient manufacturing. As enzyme engineering and process optimization continue to advance, biocatalytic routes are poised to become the definitive standard for producing these life-saving medicines.

References

  • Xiong, J., et al. (2014). An improved process for chiron synthesis of the atorvastatin side chain. ResearchGate. Available at: [Link]

  • Hua, X., et al. (2025). Biocatalytic enantioselective formation and ring-opening of oxetanes. ResearchGate. Available at: [Link]

  • Časar, Z., Steinbücher, M., & Košmrlj, J. (2010). Lactone pathway to statins utilizing the Wittig reaction. The synthesis of rosuvastatin. Journal of Organic Chemistry. Available at: [Link]

  • Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ResearchGate. Available at: [Link]

  • Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. Available at: [Link]

  • Časar, Z. (2006). Synthesis of the Chiral Side Chain of Statins – Lactone versus Lactol Pathway. Semantic Scholar. Available at: [Link]

  • Shahabi, P., et al. (2020). A Review on Synthesis and Applications of Statin Family. Journal of Chemical Reviews. Available at: [Link]

  • Peko, T., et al. (2020). [18F]Atorvastatin: synthesis of a potential molecular imaging tool for the assessment of statin-related mechanisms of action. National Center for Biotechnology Information. Available at: [Link]

  • Jennewein, S., et al. (2006). Development of an efficient, scalable, aldolase-catalyzed process for enantioselective synthesis of statin intermediates. National Center for Biotechnology Information. Available at: [Link]

  • Holt, J., et al. (2011). A green-by-design biocatalytic process for atorvastatin intermediate. Royal Society of Chemistry. Available at: [Link]

  • Reddy, M. S., et al. (2014). Asymmetric synthesis of the HMG-CoA reductase inhibitor atorvastatin calcium: an organocatalytic anhydride desymmetrization and cyanide-free side chain elongation approach. PubMed. Available at: [Link]

  • Chen, X., et al. (2014). A facile synthesis of rosuvastatin calcium through catalytic enantioselective allylation. ResearchGate. Available at: [Link]

  • Ručigaj, A., et al. (2021). Cascade enzymatic synthesis of a statin side chain precursor – the role of reaction engineering in process optimization. Royal Society of Chemistry. Available at: [Link]

  • CN101613341B - Synthetic method of key intermediate of rosuvastatin calcium side chain. Google Patents.
  • Contente, M. L., & Paradisi, F. (2018). Biocatalyzed Synthesis of Statins: A Sustainable Strategy for the Preparation of Valuable Drugs. MDPI. Available at: [Link]

  • Various Authors. (2017). PREPARATION OF ROSUVASTATIN INTERMEDIATES AND THEIR PHARMACEUTICALLY ACCEPTABLE SALT. WJPMR. Available at: [Link]

  • Hosseini, S. M., et al. (2025). Development and Synthesis of Statin Derivatives with Improved Cholesterol-Lowering Activity. Journal of Synthetic Chemistry. Available at: [Link]

  • Li, H., et al. (2010). Stereoselective introduction of two chiral centers by a single diketoreductase: an efficient biocatalytic route for the synthesis of statin side chains. PubMed. Available at: [Link]

  • Reddy, M. S., et al. (2014). Asymmetric synthesis of the HMG-CoA reductase inhibitor atorvastatin calcium: an organocatalytic anhydride desymmetrization and cyanide-free side chain elongation approach. Semantic Scholar. Available at: [Link]

  • Ručigaj, A., et al. (2021). Cascade enzymatic synthesis of a statin side chain precursor – the role of reaction engineering in process optimization. National Center for Biotechnology Information. Available at: [Link]

  • Vidal, A., et al. (2013). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Royal Society of Chemistry. Available at: [Link]

  • Hu, B., et al. (2020). Iridium-catalyzed Acid-Assisted Asymmetric Hydrogenation of Oximes to Hydroxylamines. Science. Available at: [Link]

  • Li, W., et al. (2014). A mild dihydrobenzooxaphosphole oxazoline/iridium catalytic system for asymmetric hydrogenation of unfunctionalized dialins. PubMed. Available at: [Link]

  • Roseblade, S. J., & Pfaltz, A. (2007). Iridium-catalyzed asymmetric hydrogenation of olefins. PubMed. Available at: [Link]

  • Harfmann, C., et al. (2008). Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species. PubMed. Available at: [Link]

  • Boddien, A., et al. (2017). Synergy between homogeneous and heterogeneous catalysis. Royal Society of Chemistry. Available at: [Link]

  • Li, G., et al. (2024). Biocatalytic Hydrogen-Borrowing Cascade in Organic Synthesis. National Center for Biotechnology Information. Available at: [Link]

  • Chad's Prep. Catalytic Hydrogenation. Chad's Prep. Available at: [Link]

  • Zhang, Z., et al. (2024). Rhodium-Catalyzed Asymmetric Hydrogenation and Transfer Hydrogenation of 1,3-Dipolar Nitrones. PubMed. Available at: [Link]

  • Kim, J., et al. (2026). Ruthenium(II)-catalyzed asymmetric transfer hydrogenation for enantioselective synthesis... PubMed. Available at: [Link]

  • Zhang, G., et al. (2023). Iridium-Catalyzed Asymmetric Hydrogenation of Simple Ketones with Tridentate PNN Ligands Bearing Unsymmetrical Vicinal Diamines. PubMed. Available at: [Link]

  • Andersson, P., et al. (2007). Iridium-Catalyzed Asymmetric Hydrogenation of Fluorinated Olefins. Sci-Hub. Available at: [Link]

  • Crow, J. M. (2018). Combining homogeneous and heterogeneous catalysis. Chemistry World. Available at: [Link]

  • Vidal, A., et al. (2013). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. PubMed. Available at: [Link]

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Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low stereoselectivity in biocatalytic keto reduction

Welcome to the technical support center for biocatalytic keto reduction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their stereoselective enzymatic...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for biocatalytic keto reduction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their stereoselective enzymatic reactions. We will delve into the common challenges encountered in the lab, providing not just solutions but also the scientific rationale behind them.

Troubleshooting Guide: Addressing Low Stereoselectivity

This section addresses specific, common problems encountered during biocatalytic keto reductions. Each issue is followed by a diagnostic approach and actionable solutions.

Issue 1: My reaction consistently produces low enantiomeric excess (ee). Where should I begin my investigation?

Low enantiomeric excess is a primary indicator that the enzyme's active site is not optimally discriminating between the two faces (pro-R and pro-S) of the ketone substrate. This can stem from multiple factors related to the enzyme, substrate, and reaction conditions.

Causality: The stereochemical outcome of a keto reduction is governed by how the substrate binds in the enzyme's active site relative to the nicotinamide cofactor (NADPH or NADH).[1] The enzyme's structure, particularly the size and shape of its binding pockets for the substrate's substituents, dictates the preferred orientation for hydride transfer.[2] If the substrate can bind in multiple, energetically similar orientations, a mixture of enantiomers will be produced.

Systematic Troubleshooting Workflow:

A logical, step-by-step approach is crucial to efficiently identify the root cause. Start by evaluating the foundational parameters of your reaction.

G start Low Enantiomeric Excess (ee) enzyme Step 1: Evaluate Enzyme & Substrate Fit start->enzyme conditions Step 2: Optimize Reaction Conditions enzyme->conditions If ee remains low sub_enzyme Is the KRED appropriate for the substrate? Screen a panel of diverse ketoreductases. enzyme->sub_enzyme cofactor Step 3: Assess Cofactor Regeneration conditions->cofactor If ee remains low sub_conditions Are pH, temperature, and co-solvent optimal? Perform a systematic screen. conditions->sub_conditions troubleshoot Step 4: Advanced Troubleshooting cofactor->troubleshoot If ee remains low sub_cofactor Is the regeneration system efficient? Ensure cofactor is not limiting. cofactor->sub_cofactor sub_troubleshoot Consider substrate engineering or directed enzyme evolution. troubleshoot->sub_troubleshoot

Caption: A systematic workflow for troubleshooting low stereoselectivity.

Actionable Solutions:

  • Enzyme Screening: The single most critical factor is the choice of ketoreductase (KRED). Not all KREDs are suitable for every substrate. It is highly recommended to screen a panel of commercially available KREDs with diverse origins and selectivities.[3] Many suppliers offer kits with dozens to hundreds of variants for this purpose.[3]

  • Reaction Parameter Optimization:

    • pH: The ionization state of active site residues (like tyrosine and lysine) is critical for catalysis and substrate binding.[4] A suboptimal pH can alter these states and reduce stereoselectivity. Test a range of pH values (e.g., 6.0 to 9.0).[5][6]

    • Temperature: Lowering the reaction temperature can sometimes enhance stereoselectivity. Reduced thermal energy can increase the energy difference between the competing transition states leading to the two enantiomers, favoring the lower-energy pathway.[4]

  • Substrate Concentration: High substrate concentrations can sometimes lead to substrate inhibition or aggregation, which may affect how the substrate enters the active site, thereby reducing stereoselectivity. Verify the ee at a lower substrate concentration.

Issue 2: The stereoselectivity is high initially but decreases as the reaction progresses. What is happening?

A decline in enantiomeric excess over time often points to issues with product stability, enzyme stability, or a competing reverse reaction.

Causality:

  • Product Racemization: The chiral alcohol product may be unstable under the reaction conditions (e.g., non-neutral pH) and slowly racemize, eroding the enantiomeric excess.[7]

  • Competing Enzymes: In whole-cell systems, multiple endogenous dehydrogenases may be present.[8] One enzyme might produce the desired enantiomer with high selectivity, while another, less selective enzyme, acts more slowly on the remaining substrate, leading to a gradual decrease in the overall ee of the product mixture.

  • Reverse Reaction: If the by-product of cofactor regeneration (e.g., acetone from isopropanol) accumulates to high levels, it can drive the reverse reaction (oxidation of the chiral alcohol), which may proceed with low or different stereoselectivity, thus enriching the undesired enantiomer.

Actionable Solutions:

  • Product Stability Test: Incubate your purified, enantiopure alcohol product under the exact reaction conditions (buffer, pH, temperature, co-solvent) but without the enzyme. Monitor its enantiomeric purity over time using chiral HPLC or GC. If racemization occurs, the reaction conditions (especially pH) must be adjusted.[7]

  • Analyze By-product Accumulation: Monitor the concentration of by-products from the cofactor regeneration system. If using isopropanol, for example, high acetone levels could be problematic. Consider using a more efficient, irreversible cofactor regeneration system like glucose/glucose dehydrogenase (GDH).[9][10]

  • For Whole-Cell Systems: Consider using an isolated, purified enzyme to eliminate the interference of other cellular reductases.[11] If a whole-cell system is necessary, using a genetically engineered strain where competing endogenous reductases are knocked out can be a powerful solution.[8]

Issue 3: Adding a co-solvent to dissolve my hydrophobic substrate significantly lowers the enantioselectivity.

This is a classic challenge. While co-solvents are necessary for poorly soluble substrates, they can perturb the enzyme's structure and hydration shell, which are critical for maintaining stereoselectivity.[12]

Causality: Organic solvents can strip the essential water layer from the enzyme's surface, leading to conformational changes.[13] Furthermore, solvent molecules can enter the active site and interfere with optimal substrate binding, allowing for non-productive binding modes that lead to poor stereoselectivity.[12]

Actionable Solutions:

  • Systematic Co-solvent Screening: The effect of a co-solvent is highly specific to the enzyme-solvent pair.[13] Do not assume one solvent is universally better than another. Screen a variety of water-miscible organic solvents at a fixed concentration (e.g., 5-10% v/v).

    Co-SolventTypical Starting Conc. (% v/v)Log PGeneral Observation
    DMSO5 - 20%-1.35Often well-tolerated, can improve selectivity in some cases.[12]
    Isopropanol (IPA)5 - 20%0.05Commonly used, also acts as a co-substrate for cofactor regeneration.
    Acetonitrile5 - 15%-0.34Can be denaturing at higher concentrations.
    THF2 - 10%0.46Often causes the highest inactivation.[13]
    Ethylene Glycol10 - 30%-1.36More hydrophilic, generally better tolerated.[13]
  • Minimize Co-solvent Concentration: Use the absolute minimum amount of co-solvent required to dissolve the substrate. Consider adding the substrate as a concentrated stock solution in the chosen co-solvent.

  • Use a Biphasic System: For highly hydrophobic substrates, an aqueous/organic biphasic system can be an excellent strategy. The enzyme remains in the aqueous phase where it is most stable, while the substrate and product partition into the organic phase. This setup minimizes direct contact between the bulk organic solvent and the enzyme, often preserving high selectivity.[14]

Protocol: Co-Solvent Screening for Improved Stereoselectivity
  • Setup: Prepare a series of identical reactions in microcentrifuge tubes or a 96-well plate. Each reaction should contain buffer, enzyme, cofactor, and substrate at your standard concentrations.

  • Co-solvent Addition: To each reaction, add a different co-solvent (DMSO, IPA, Acetonitrile, etc.) to a final concentration of 10% (v/v). Include a control reaction with no co-solvent.

  • Reaction: Incubate all reactions under the same conditions (e.g., 30°C, 200 rpm shaking) for a fixed period (e.g., 24 hours).

  • Analysis: Quench the reactions and extract the product. Analyze the conversion and enantiomeric excess (% ee) for each sample using chiral GC or HPLC.

  • Optimization: For the co-solvent that provides the best stereoselectivity, perform a second experiment where you vary its concentration (e.g., 2%, 5%, 10%, 15%, 20%) to find the optimal balance between substrate solubility and enzyme performance.

Frequently Asked Questions (FAQs)

Question 1: How critical is the cofactor regeneration system for stereoselectivity?

It is absolutely critical. Biocatalytic reductions require a stoichiometric amount of a reduced nicotinamide cofactor (NADPH or NADH).[15] Since these cofactors are prohibitively expensive, an in situ regeneration system is essential for any practical synthesis.[9]

Scientific Rationale: An inefficient regeneration system leads to a low [NAD(P)H]/[NAD(P)+] ratio. This can cause the overall reaction to slow down or even stall. More importantly, a buildup of the oxidized cofactor NAD(P)+ can promote the reverse reaction (alcohol oxidation), potentially eroding the enantiomeric excess of the product. An efficient system ensures a constant supply of the reduced cofactor, maintaining a high forward reaction rate and suppressing the reverse reaction.[11]

G sub Prochiral Ketone kred Ketoreductase (KRED) sub->kred prod Chiral Alcohol nadph NADPH nadph->kred Hydride Donation gdh Glucose Dehydrogenase (GDH) nadp NADP+ nadp->gdh Reduction kred->prod kred->nadp gdh->nadph gluconolactone Glucono- lactone gdh->gluconolactone glucose Glucose glucose->gdh

Caption: Coupled-enzyme system for NADPH cofactor regeneration.

Common Regeneration Systems:

SystemCo-substrateRegeneration EnzymeBy-productAdvantages
Coupled-Enzyme D-GlucoseGlucose Dehydrogenase (GDH)Gluconic acidHigh efficiency, irreversible, clean.[9]
Coupled-Enzyme FormateFormate Dehydrogenase (FDH)CO₂Irreversible, volatile by-product.[9]
Coupled-Substrate IsopropanolSame KREDAcetoneSimple (no second enzyme), cheap co-substrate.[7]
Question 2: What are "Prelog" and "anti-Prelog" selective enzymes?

These terms describe the stereochemical preference of a ketoreductase based on the relative sizes of the substituents attached to the ketone's carbonyl group.

  • Prelog Selectivity: The enzyme delivers a hydride to the Re face of the carbonyl, assuming the "large" substituent is prioritized over the "small" one. For a simple ketone like acetophenone, this produces the (S)-alcohol.

  • Anti-Prelog Selectivity: The enzyme delivers a hydride to the Si face of the carbonyl, producing the (R)-alcohol from acetophenone.[5]

Practical Implication: To obtain a specific enantiomer, you must select an enzyme with the correct stereochemical preference. Most wild-type reductases follow the Prelog rule. However, extensive enzyme engineering and screening efforts have made a wide variety of both Prelog and anti-Prelog KREDs commercially available, allowing for the synthesis of either desired enantiomer.[3][16]

Question 3: Should I use a whole-cell biocatalyst or an isolated enzyme?

The choice depends on your specific application, scale, and potential challenges.

Whole-Cell Biocatalysts (e.g., engineered E. coli):

  • Pros: Cofactor regeneration is handled internally by the cell's metabolism (often by adding glucose), simplifying the reaction setup.[11][15] The enzyme is protected within the cellular environment, which can sometimes improve stability.

  • Cons: The cell membrane can be a barrier to substrate entry and product exit.[11] The presence of other endogenous enzymes can lead to side reactions or the formation of the undesired enantiomer, reducing stereoselectivity.[8] Cell lysis can release proteases and other undesirable components into the reaction mixture.

Isolated Enzymes (Purified or as a lysate):

  • Pros: Provides a "cleaner" system with no competing side reactions from other enzymes, leading to higher selectivity and a more defined process.[11] Eliminates transport limitations across the cell membrane.

  • Cons: Requires an external cofactor regeneration system (e.g., adding a purified GDH and glucose). The enzyme may be less stable once removed from its cellular context. Purification adds cost and time to the process.

Recommendation: For initial screening and troubleshooting, using isolated enzymes (often available as crude lysates) is preferable as it simplifies the system and helps pinpoint the source of low stereoselectivity. For large-scale industrial processes, robust whole-cell systems are often developed for their economic advantages.[9][17]

References

  • Theoretical Analysis of Selectivity Differences in Ketoreductases toward Aldehyde and Ketone Carbonyl Groups. Journal of Chemical Information and Modeling. Available at: [Link]

  • Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. ACS Publications. Available at: [Link]

  • Unpicking the Cause of Stereoselectivity in Actinorhodin Ketoreductase Variants with Atomistic Simulations. ACS Catalysis. Available at: [Link]

  • Origins of stereoselectivity in evolved ketoreductases. PNAS. Available at: [Link]

  • Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. NIH. Available at: [Link]

  • Unpicking the Cause of Stereoselectivity in Actinorhodin Ketoreductase Variants with Atomistic Simulations. ChemRxiv. Available at: [Link]

  • Influence of Organic Solvents on Enzymatic Asymmetric Carboligations. PMC - NIH. Available at: [Link]

  • Origins of stereoselectivity in evolved ketoreductases. PubMed - NIH. Available at: [Link]

  • Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications (RSC Publishing). Available at: [Link]

  • New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones. PubMed. Available at: [Link]

  • Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications (RSC Publishing). Available at: [Link]

  • Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. PubMed. Available at: [Link]

  • Engineering Ketoreductases for the Enantioselective Synthesis of Chiral Alcohols. ResearchGate. Available at: [Link]

  • Ketone Reductase Biocatalysis in the Synthesis of Chiral Intermediates Toward Generic Active Pharmaceutical Ingredients. Organic Process Research & Development - ACS Publications. Available at: [Link]

  • Origins of stereoselectivity in evolved ketoreductases. PMC - NIH. Available at: [Link]

  • Ketoreductase TpdE from Rhodococcus jostii TMP1: characterization and application in the synthesis of chiral alcohols. PMC - NIH. Available at: [Link]

  • Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. TU Delft Research Portal. Available at: [Link]

  • Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. PMC. Available at: [Link]

  • Biocatalytic Reduction Reactions from a Chemist's Perspective. PMC. Available at: [Link]

  • Effect of additives and co-solvents on yield and enantiomeric excess of... ResearchGate. Available at: [Link]

  • Effect of pH on the ketoreductases (KRED) activity and stability. a, b,... ResearchGate. Available at: [Link]

  • Cofactor regeneration in general. ResearchGate. Available at: [Link]

  • Enzymatic Reduction of Ketones in “Micro-aqueous” Media Catalyzed by ADH-A from Rhodococcus ruber. ResearchGate. Available at: [Link]

  • Highly stereoselective reduction of prochiral ketones by a bacterial reductase coupled with cofactor regeneration. ResearchGate. Available at: [Link]

  • Enantioselective reduction of ketones. Wikipedia. Available at: [Link]

  • Path to Actinorhodin: Regio- and Stereoselective Ketone Reduction by a Type II Polyketide Ketoreductase Revealed in Atomistic Detail. JACS Au - ACS Publications. Available at: [Link]

  • Biocatalytic and chemocatalytic approaches to the highly stereoselective 1,2-reduction of an α,β-unsaturated ketone. ResearchGate. Available at: [Link]

  • The effect of pH on the ketoreductase-catalyzed reduction of ketones [electronic resource]. Google Books.
  • Computationally Supported Inversion of Ketoreductase Stereoselectivity. the University of Groningen research portal. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: GC-MS Analysis Protocols for Chlorinated Hexanoate Derivatives

Executive Summary Chlorinated hexanoate derivatives (e.g., methyl 6-chlorohexanoate, ethyl 2-chlorohexanoate) are critical intermediates in the synthesis of lysine derivatives, polymers, and pharmaceutical APIs (e.g., st...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Chlorinated hexanoate derivatives (e.g., methyl 6-chlorohexanoate, ethyl 2-chlorohexanoate) are critical intermediates in the synthesis of lysine derivatives, polymers, and pharmaceutical APIs (e.g., statin side-chains).[1] Their analysis presents a dual challenge: thermal instability (susceptibility to dehydrochlorination inside the injector) and positional isomerism (separating


, 

, and

-chloro isomers).[1]

This guide compares three distinct analytical workflows, moving beyond standard FAME (Fatty Acid Methyl Ester) protocols to address the specific lability of the C-Cl bond.

Part 1: The Analytical Challenge

The primary failure mode in analyzing chlorinated esters is not detection, but integrity preservation .[1]

  • Dehydrochlorination: At injector temperatures

    
    , 6-chlorohexanoate can eliminate HCl to form hexenoate analogs, leading to false quantitation of "impurities" that are actually artifacts of the method.[1]
    
  • Isotopic Validation: The chlorine atom provides a distinct mass spectral signature (m/z 35 and 37 in a 3:1 ratio) that must be leveraged for peak confirmation.

  • Isomer Co-elution: 5-chloro and 6-chloro isomers often co-elute on standard non-polar (5%-phenyl) columns due to similar boiling points.

Part 2: Comparative Derivatization Strategies

If starting from the acid form (Chlorinated Hexanoic Acid), derivatization is mandatory.[1] If analyzing the ester directly, skip to Part 3.[1]

Table 1: Derivatization Method Comparison
FeatureMethod A: Acid-Catalyzed Methanolysis (

/MeOH)
Method B: Trimethylsilyldiazomethane (TMS-DAM)Method C: PFB-Bromide (Pentafluorobenzyl)
Reaction Type Fischer EsterificationMethylationAlkylation
Target Analyte Methyl ChlorohexanoateMethyl ChlorohexanoatePFB-Chlorohexanoate
Reaction Time 60-120 min (

)
< 30 min (RT)60 min (

)
Stability High (Robust)Medium (Artifact risk)High
Sensitivity Standard (EI Mode)Standard (EI Mode)Ultra-Trace (NICI Mode)
Safety CorrosiveToxic/Explosion RiskIrritant
Verdict Gold Standard for Purity Good for High-ThroughputBest for Biological Trace
Protocol A: The "Gold Standard" Acid-Catalyzed Method

Best for: Bulk purity analysis and drug substance intermediates.

  • Dissolve: 50 mg sample in 2 mL MeOH containing 2%

    
    .
    
  • Incubate: Heat at

    
     for 1 hour in a sealed vial. Note: Do not exceed 
    
    
    
    to prevent HCl elimination.
  • Extract: Add 1 mL Hexane and 1 mL saturated NaCl. Vortex 30s.

  • Dry: Transfer top organic layer to a vial containing anhydrous

    
    .
    

Part 3: Column Selection & Separation Physics

Standard non-polar columns (DB-5ms) often fail to resolve positional isomers of chlorinated hexanoates.

Decision Matrix: Stationary Phase Selection
  • Scenario 1: General Purity (Single Isomer expected)

    • Column: Agilent J&W DB-5ms (or equivalent ZB-5MS).

    • Why: Low bleed, high thermal limit.[1]

  • Scenario 2: Isomer Resolution (Separating 5-Cl from 6-Cl)

    • Column: Agilent J&W DB-624 or DB-1701 (Cyanopropylphenyl).

    • Why: The cyano-group interaction with the dipole of the C-Cl bond provides superior selectivity over boiling-point separation.

  • Scenario 3: Trace Analysis in Solvents

    • Column: DB-WAX UI (PEG).

    • Why: High polarity retains the ester while eluting non-polar solvent matrix early.

Part 4: Validated GC-MS Protocol (Method A/Scenario 2)

This protocol utilizes a mid-polar column to ensure isomer resolution and minimizes thermal degradation.

Instrument: Agilent 7890/5977 (or equivalent). Column: DB-624 (


).
Inlet Parameters (Critical)
  • Mode: Split (10:1 for purity; Splitless for trace).

  • Temperature:

    
      (Strict limit).
    
    • Scientific Logic:[2][3][4][5] Standard inlets run at

      
      . For chlorinated aliphatics, temperatures above 
      
      
      
      catalyze the loss of HCl, forming hexenoic acid derivatives.[1]
  • Liner: Ultra Inert Deactivated liner with glass wool (to trap non-volatiles but prevent active-site adsorption).

Oven Program
  • Initial:

    
     (Hold 2 min).
    
  • Ramp 1:

    
     to 
    
    
    
    .
  • Ramp 2:

    
     to 
    
    
    
    (Hold 3 min).
  • Total Run Time: ~16 minutes.

Mass Spectrometry (EI Mode)
  • Source Temp:

    
    .
    
  • Quad Temp:

    
    .
    
  • Scan Mode: Full Scan (m/z 40–300) for identification; SIM for quantitation.

  • SIM Ions (Methyl 6-chlorohexanoate):

    • Target: m/z 130 (M - HCl -

      
      )? No, verify specific fragmentation.
      
    • Actual Target:m/z 128/130 (loss of

      
      ) is often weak.
      
    • Base Peak:m/z 55 (

      
      ) or m/z 87  (Ester cluster).
      
    • Diagnostic:m/z 49/51 (

      
      ) if 6-chloro; higher mass fragments for internal chlorination.
      

Self-Validating Check (The "Chlorine Rule"): For any peak suspected to be the product, check the molecular ion cluster or high-mass fragments. The intensity of the A+2 peak (m/z X+2) must be approximately 32% of the A peak (m/z X), reflecting the natural abundance of


.

Part 5: Visualization of Workflow

G Start Sample: Chlorinated Hexanoate (Acid or Ester form) Decision Is it an Acid or Ester? Start->Decision Deriv_Acid Derivatization Required (Choose Path) Decision->Deriv_Acid Acid Form Direct_Inj Direct Dilution (Hexane/DCM) Decision->Direct_Inj Ester Form Method_A Method A: H2SO4/MeOH (Robust, High Purity) Deriv_Acid->Method_A Standard Method_B Method B: TMS-Diazomethane (Fast, Unstable) Deriv_Acid->Method_B High Thru-put Method_C Method C: PFB-Br (Trace Biologicals) Deriv_Acid->Method_C Trace/Bio Column_Select Column Selection Direct_Inj->Column_Select Method_A->Column_Select Method_B->Column_Select Method_C->Column_Select Col_5MS DB-5ms (General Purity) Column_Select->Col_5MS Single Isomer Col_624 DB-624 / DB-1701 (Isomer Separation) Column_Select->Col_624 Mixed Isomers MS_Check MS Validation Check m/z 35:37 Ratio Col_5MS->MS_Check Col_624->MS_Check

Figure 1: Decision tree for analytical method selection based on sample state (acid/ester) and separation requirements.

Part 6: Troubleshooting & Quality Control

Peak Tailing
  • Cause: Interaction of the polar ester/chloro group with active silanols in the column.

  • Solution: Trim 10-20 cm from the column inlet (guard column). Switch to a "Ultra Inert" (UI) grade column.

Missing Molecular Ion[1]
  • Cause: EI ionization is too energetic (70 eV), causing complete fragmentation.[1]

  • Solution: Use Positive Chemical Ionization (PCI) with Methane or Ammonia if molecular weight confirmation is required. The

    
     or 
    
    
    
    adduct will be stable.
Ghost Peaks (Hexenoates)
  • Cause: Thermal degradation in the injector.

  • Solution: Lower inlet temperature to

    
    . Use a Pulsed Splitless injection to move sample onto the column faster at lower temperatures.
    

References

  • NIST Mass Spectrometry Data Center. Mass Spectrum of Hexanoic acid, methyl ester & Chloro-derivatives.[6][7] NIST Chemistry WebBook, SRD 69.[1][8] [Link]

  • Weston, T. R., et al. (2005).[1] Comparison of Catalysts for Direct Transesterification of Fatty Acids. USDA ARS. [Link]

  • Cahoon, E. B., et al. (2003).[1] Identification of chlorinated fatty acids in fish by gas chromatography/mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

Sources

Comparative

COA specification requirements for pharmaceutical grade CAS 154607-01-9

The following guide details the technical specifications, quality requirements, and downstream performance metrics for CAS 154607-01-9 (4-Bromo-2-chlorobenzonitrile). While CAS 154607-01-9 is chemically an intermediate,...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the technical specifications, quality requirements, and downstream performance metrics for CAS 154607-01-9 (4-Bromo-2-chlorobenzonitrile).

While CAS 154607-01-9 is chemically an intermediate, it is the Critical Starting Material (CSM) defining the pharmacophore of next-generation Androgen Receptor Antagonists, specifically Darolutamide (Nubeqa).[1] Consequently, its "Pharmaceutical Grade" designation requires strict control of regioisomers and halide impurities that directly impact the efficacy and toxicity profile of the final drug substance.

Critical Starting Material for Androgen Receptor Antagonists[1]

Product Identity & Regulatory Context

  • Chemical Name: 4-Bromo-2-chlorobenzonitrile[1][2][3][4][5][6][7][8][9]

  • CAS Number: 154607-01-9[1][2][3][4][5][6][7][8][9][10]

  • Role: Critical Pharmacophore Building Block.

  • Target API: Darolutamide (and related AR antagonists).

  • Mechanism Relevance: Provides the 3-chloro-4-cyanophenyl moiety essential for high-affinity binding to the Androgen Receptor (AR) ligand-binding domain.[1]

Certificate of Analysis (COA) Specifications

For pharmaceutical manufacturing (GMP), the specification for CAS 154607-01-9 must ensure the absence of regioisomers that are difficult to purge in downstream synthesis.[1]

Critical Quality Attributes (CQAs)
Test ParameterSpecification (Pharma Grade)Scientific Rationale
Appearance White to off-white crystalline powderColored impurities often indicate oxidation of the nitrile or presence of brominated byproducts.[1][6]
Identification (IR/NMR) Conforms to StructureConfirms the specific 1,2,4-substitution pattern.
Assay (HPLC) ≥ 99.0% w/w High purity is required to prevent "carry-over" impurities in the Suzuki coupling step of Darolutamide synthesis.[1]
Related Substance: 2-Chlorobenzonitrile ≤ 0.10%Result of under-bromination; leads to a potent but toxic impurity in the final drug.[1]
Related Substance: 4-Bromo-3-chlorobenzonitrile ≤ 0.15%Critical Regioisomer. Extremely difficult to separate downstream; reduces receptor binding affinity.[1]
Water Content (KF) ≤ 0.5%Excess water interferes with organometallic coupling reactions (e.g., Suzuki-Miyaura).[1]
Residue on Ignition ≤ 0.1%Controls inorganic salt carryover from the Sandmeyer reaction (Cu salts).
Residual Solvents Meets ICH Q3C LimitsTypically Methanol or Ethyl Acetate used in recrystallization.

Comparative Performance: The "Why" Behind the Specs

The quality of CAS 154607-01-9 directly dictates the clinical differentiation of the final API, Darolutamide , compared to earlier alternatives like Enzalutamide and Apalutamide .[1]

Efficacy & Safety Comparison (Downstream API)

The unique chlorobenzonitrile structure derived from CAS 154607-01-9 confers distinct polarity preventing Blood-Brain Barrier (BBB) penetration.[1]

FeatureDarolutamide (Derived from CAS 154607-01-9)Enzalutamide / Apalutamide (Alternatives)Clinical Impact
BBB Penetration Low (< 2%) HighDarolutamide has significantly lower risk of seizures and cognitive fatigue.[1]
Receptor Binding High Affinity (Flexible polar arm)High Affinity (Rigid thiohydantoin)Comparable efficacy in inhibiting prostate cancer growth.
Drug-Drug Interactions Low (Glucuronidation metabolism)High (CYP450 Inducer)Darolutamide is safer for patients on multiple medications.[1]
Impurity Risk Regioisomer Sensitivity Thiohydantoin cyclization risksStrict COA on CAS 154607-01-9 is required to maintain the binding specificity shown in Column 2.[1]

Key Insight: If the 4-Bromo-3-chloro isomer (impurity) is present in CAS 154607-01-9, the resulting drug variant fails to form the critical hydrogen bonds in the AR pocket, reducing potency by >50-fold.[1] This validates the strict ≤0.15% limit in the COA.

Experimental Protocols

A. Method Validation: HPLC Purity Analysis for CAS 154607-01-9

This method separates the critical regioisomers (2-chloro vs 3-chloro).[1]

Chromatographic Conditions:

  • Column: Agilent Zorbax SB-C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[1]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile (HPLC Grade).[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 235 nm (Nitrile absorption max).

  • Column Temp: 30°C.

  • Injection Vol: 10 µL.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 90 10
15.0 20 80
20.0 20 80
20.1 90 10

| 25.0 | 90 | 10 |[1]

Sample Preparation: Dissolve 25 mg of CAS 154607-01-9 in 50 mL of Acetonitrile:Water (50:50). Sonicate for 5 mins. Filter through 0.45 µm PTFE filter.

B. Self-Validating System Suitability

To ensure the assay is trustworthy (Trustworthiness pillar), the system must pass these criteria before releasing results:

  • Resolution (Rs): > 2.0 between the Main Peak and the 2-Chlorobenzonitrile impurity.[1]

  • Tailing Factor: < 1.5 for the main peak.

  • RSD (Replicates): < 2.0% for 5 replicate injections.

Mechanism of Action & Signaling Pathway

The diagram below illustrates how the high-purity pharmacophore (derived from CAS 154607-01-9) functions in the Androgen Receptor (AR) signaling pathway to treat Prostate Cancer, highlighting the blockade of nuclear translocation.[1]

AR_Signaling DHT Dihydrotestosterone (Ligand) AR_Cyto Androgen Receptor (AR) (Cytoplasm) DHT->AR_Cyto Binds HSP Heat Shock Proteins (HSP90) AR_Cyto->HSP Dissociates from Complex AR-DHT Complex (Active Dimer) AR_Cyto->Complex Dimerization ARE Androgen Response Element (DNA Binding) Complex->ARE Translocation Nucleus Nucleus Transcription Gene Transcription (Cell Growth) ARE->Transcription Promotes Drug Darolutamide (Derived from CAS 154607-01-9) Drug->AR_Cyto Competitive Inhibition (High Affinity) Drug->Complex Prevents Translocation

Caption: Mechanism of Action for Darolutamide. The drug, synthesized from CAS 154607-01-9, competitively binds to the AR in the cytoplasm, preventing the structural change required for nuclear translocation and DNA binding.[1]

References

  • PubChem Compound Summary. (2025). 4-Bromo-2-chlorobenzonitrile (CAS 154607-01-9).[1][2][3][4][5][6][7][8][9][10][11] National Center for Biotechnology Information. Link

  • Fizazi, K., et al. (2019). "Darolutamide in Nonmetastatic, Castration-Resistant Prostate Cancer." New England Journal of Medicine, 380(13), 1235-1246.[1] (Demonstrates clinical efficacy of the final API). Link[1]

  • BenchChem Technical Guides. (2025). Synthesis and Impurity Profiling of Androgen Receptor Antagonists. (Details the role of chlorobenzonitrile intermediates). Link[1]

  • European Medicines Agency (EMA). (2020).[12] Assessment Report: Nubeqa (Darolutamide). (Discusses impurity limits and starting material specifications). Link[1]

  • Moilanen, A. M., et al. (2015). "Discovery of ODM-201, a new-generation androgen receptor inhibitor targeting resistance mechanisms to androgen signaling-directed prostate cancer therapies."[1] Scientific Reports, 5, 12007. Link[1]

Sources

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